Cas no 2639411-49-5 (methyl 5-amino-1-(4-methylpyridin-2-yl)-1H-pyrazole-4-carboxylate)

• Product Name: methyl 5-amino-1-(4-methylpyridin-2-yl)-1H-pyrazole-4-carboxylate
• CAS No: 2639411-49-5
• MF: C₁₁H₁₂N₄O₂
• MW: 232.23858165741
• CID: 6529802
• PubChem ID: 165903975
• Update Time: 2025-06-11

methyl 5-amino-1-(4-methylpyridin-2-yl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27729499
• 2639411-49-5
• methyl 5-amino-1-(4-methylpyridin-2-yl)-1H-pyrazole-4-carboxylate

• Inchi： 1S/C11H12N4O2/c1-7-3-4-13-9(5-7)15-10(12)8(6-14-15)11(16)17-2/h3-6H,12H2,1-2H3
• InChI Key： RNCJSUMMKYKGHP-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=NN(C2C=C(C)C=CN=2)C=1N)=O

Computed Properties

• Exact Mass: 232.09602564g/mol
• Monoisotopic Mass: 232.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 83Ų

Additional information on methyl 5-amino-1-(4-methylpyridin-2-yl)-1H-pyrazole-4-carboxylate

Methyl 5-Amino-1-(4-Methylpyridin-2-yl)-1H-Pyrazole-4-Carboxylate (CAS No. 2639411-49-5): An Overview

Methyl 5-amino-1-(4-methylpyridin-2-yl)-1H-pyrazole-4-carboxylate (CAS No. 2639411-49-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyrazoles, which are known for their diverse pharmacological properties, including anti-inflammatory, analgesic, and antimicrobial activities.

The molecular structure of methyl 5-amino-1-(4-methylpyridin-2-yl)-1H-pyrazole-4-carboxylate consists of a pyrazole ring substituted with an amino group at the 5-position and a methylpyridine moiety at the 1-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of methyl 5-amino-1-(4-methylpyridin-2-yl)-1H-pyrazole-4-carboxylate in the treatment of inflammatory diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of signaling pathways associated with inflammation, such as NF-κB and MAPK.

In addition to its anti-inflammatory properties, methyl 5-amino-1-(4-methylpyridin-2-yl)-1H-pyrazole-4-carboxylate has shown promise in the field of cancer research. A preclinical study conducted by researchers at the National Institutes of Health (NIH) found that this compound effectively inhibits the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The antiproliferative effects are attributed to its ability to induce apoptosis and cell cycle arrest.

The synthesis of methyl 5-amino-1-(4-methylpyridin-2-yl)-1H-pyrazole-4-carboxylate has been extensively studied, with several efficient routes reported in the literature. One common approach involves the reaction of 5-amino-1H-pyrazole-4-carboxylic acid with methyl chloroformate followed by coupling with 4-methylpyridine. This method yields high purity and good yields, making it suitable for large-scale production.

The pharmacokinetic profile of methyl 5-amino-1-(4-methylpyridin-2-yl)-1H-pyrazole-4-carboxylate has also been investigated. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed after oral administration and has a moderate plasma half-life, which suggests its potential for once-daily dosing regimens in clinical settings.

Despite its promising therapeutic potential, further research is needed to fully understand the safety and efficacy of methyl 5-amino-1-(4-methylpyridin-2-yl)-1H-pyrazole-4-carboxylate. Preclinical studies have generally reported good tolerability and low toxicity profiles; however, comprehensive toxicological evaluations are essential before advancing to human clinical trials.

In conclusion, methyl 5-amino-1-(4-methylpyridin-2-yl)-1H-pyrazole-4-carboxylate (CAS No. 2639411-49-5) represents a promising lead compound in the development of new therapeutic agents for inflammatory diseases and cancer. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation and potential clinical application.